![molecular formula C31H33N3O12 B075373 Cardinophillin CAS No. 1403-29-8](/img/structure/B75373.png)
Cardinophillin
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Overview
Description
Cardinophillin is a type of protein that has been found to have potential therapeutic applications in the medical field. This protein is derived from the venom of the Indian red scorpion, which is known to have potent effects on the nervous system. In recent years, scientists have been studying the properties of this compound in order to better understand its mechanism of action and potential uses in medicine.
Scientific Research Applications
Uneasy Alliance - Clinical Investigators and the Pharmaceutical Industry
This paper discusses the collaboration between clinical researchers and the pharmaceutical industry in developing new drugs, including cardiovascular drugs, through rigorous clinical trials (Bodenheimer, 2000).
Rechanneling the Cardiac Proarrhythmia Safety Paradigm
This report highlights a new paradigm in cardiac safety assessment, focusing on nonclinical in vitro human models for assessing proarrhythmic risk, which could be applicable to Cardinophillin research (Sager et al., 2014).
Human Stem Cells for Modeling Heart Disease and Drug Discovery
The use of stem cells for disease modeling and drug discovery in cardiovascular medicine is detailed, emphasizing the potential for iPSCs to model heart diseases and test drugs for cardiotoxicity (Matsa, Burridge, & Wu, 2014).
Modeling Heart Disease in a Dish
This paper reviews methods for generating high-quality iPSCs and differentiating them into cardiomyocytes to study genetic-based cardiac diseases, which could be relevant for this compound research (Zanella, Lyon, & Sheikh, 2014).
Leveraging the Cardio-Protective and Anticancer Properties of Resveratrol in Cardio-Oncology
This review discusses the cardio-protective and anticancer properties of resveratrol, providing insights that could be extrapolated to the study of this compound (Abdelgawad, Grant, & Zordoky, 2019).
The Antioxidant Effects of a Novel Iron Chelator
This study investigates the cardioprotective effects of a novel compound, which could inform research into the protective applications of this compound (Horackova, Ponka, & Byczko, 2000).
Integrating Cardiomyocytes from Human Pluripotent Stem Cells in Safety Pharmacology
The paper discusses the use of human pluripotent stem cell-derived cardiomyocytes in predicting cardiotoxicity, relevant to testing this compound for cardiovascular implications (Sala, Bellin, & Mummery, 2016).
properties
CAS RN |
1403-29-8 |
---|---|
Molecular Formula |
C31H33N3O12 |
Molecular Weight |
639.6 g/mol |
IUPAC Name |
N-[[(9Z)-7-[(1-acetylaziridin-2-yl)-hydroxymethyl]-9-(1,3-dioxobutan-2-ylidene)-3-hydroxy-4-methyl-2,11-dioxo-1,5,8-trioxa-10-azaspiro[5.5]undecan-4-yl]methyl]-3-methoxy-5-methylnaphthalene-1-carboxamide |
InChI |
InChI=1S/C31H33N3O12/c1-14-7-6-8-18-19(14)9-17(43-5)10-20(18)26(40)32-13-30(4)24(39)28(41)45-31(46-30)25(23(38)22-11-34(22)16(3)37)44-27(33-29(31)42)21(12-35)15(2)36/h6-10,12,22-25,38-39H,11,13H2,1-5H3,(H,32,40)(H,33,42)/b27-21- |
InChI Key |
GNGRYODSYNVRFD-MEFGMAGPSA-N |
Isomeric SMILES |
CC1=C2C=C(C=C(C2=CC=C1)C(=O)NCC3(C(C(=O)OC4(O3)C(O/C(=C(/C=O)\C(=O)C)/NC4=O)C(C5CN5C(=O)C)O)O)C)OC |
SMILES |
CC1=C2C=C(C=C(C2=CC=C1)C(=O)NCC3(C(C(=O)OC4(O3)C(OC(=C(C=O)C(=O)C)NC4=O)C(C5CN5C(=O)C)O)O)C)OC |
Canonical SMILES |
CC1=C2C=C(C=C(C2=CC=C1)C(=O)NCC3(C(C(=O)OC4(O3)C(OC(=C(C=O)C(=O)C)NC4=O)C(C5CN5C(=O)C)O)O)C)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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